Cas no 83959-87-9 (Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(2-methylphenyl)-)
83959-87-9 structure
Product Name:Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(2-methylphenyl)-
CAS No:83959-87-9
MF:C22H17NO
MW:311.376485586166
CID:668158
PubChem ID:71414794
Update Time:2025-04-19
Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(2-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(2-methylphenyl)-
- 2-(2-methylphenyl)-5-(4-phenylphenyl)-1,3-oxazole
- DTXSID50834231
- 5-([1,1'-Biphenyl]-4-yl)-2-(2-methylphenyl)-1,3-oxazole
- 83959-87-9
-
- Inchi: 1S/C22H17NO/c1-16-7-5-6-10-20(16)22-23-15-21(24-22)19-13-11-18(12-14-19)17-8-3-2-4-9-17/h2-15H,1H3
- InChI Key: VYLNKZMGMUDQNP-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2C)=NC=C1C1C=CC(=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 311.131014166g/mol
- Monoisotopic Mass: 311.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 26Ų
Oxazole, 5-[1,1'-biphenyl]-4-yl-2-(2-methylphenyl)- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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